Cas no 1213654-13-7 ((2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol
• CAS No: 1213654-13-7
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5592327
• PubChem ID: 66514941
• Update Time: 2025-05-26

(2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-BROMO-3-FLUOROPHENYL)ETHAN-1-OL
• (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethanol
• Benzeneethanol, β-amino-2-bromo-3-fluoro-, (βS)-
• 1213654-13-7
• EN300-1893687
• AKOS015929454
• (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrFNO/c9-8-5(7(11)4-12)2-1-3-6(8)10/h1-3,7,12H,4,11H2/t7-/m1/s1
• InChI Key： KSTWIVUAXRGCID-SSDOTTSWSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC(F)=C1Br

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 343.9±37.0 °C(Predicted)
• pka: 12.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1213654-13-7)

(2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1213654-13-7) is a chiral amino alcohol derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

The growing interest in chiral synthesis and asymmetric catalysis has propelled the demand for compounds like (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol. Researchers are increasingly exploring its applications in medicinal chemistry, where it is used to design small-molecule drugs with enhanced selectivity and efficacy. Recent studies highlight its potential in addressing neurodegenerative diseases and cancer, aligning with the current focus on precision medicine and personalized therapeutics.

From a structural perspective, the presence of both bromine and fluorine atoms in (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1213654-13-7) offers distinct advantages. Fluorine, known for its electronegativity, can improve metabolic stability and bioavailability, while bromine facilitates further functionalization via cross-coupling reactions. These properties are critical for optimizing drug-like properties and achieving desired pharmacokinetic profiles.

In the context of green chemistry, the synthesis of (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol has been refined to minimize environmental impact. Innovations such as catalytic asymmetric hydrogenation and solvent-free reactions are being adopted to enhance sustainability. This aligns with the broader industry trend toward eco-friendly synthesis and reduced waste generation, topics frequently searched by professionals in the field.

The compound's role in peptide mimetics and protease inhibitors is another area of active research. Its ability to mimic natural amino acids while introducing halogenated aromatic rings makes it a promising candidate for modulating protein-protein interactions. This is particularly relevant in the development of antiviral drugs, a hot topic given the global focus on emerging infectious diseases.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1213654-13-7). These methods ensure high purity and confirm stereochemical integrity, which are critical for reproducibility in research. Discussions around analytical method validation and quality control are common in online forums, reflecting the compound's importance in rigorous scientific workflows.

Looking ahead, the demand for (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol is expected to rise as its applications expand into bioconjugation and diagnostic imaging. The integration of halogenated compounds into PET tracers and fluorescent probes underscores their utility in both therapeutic and diagnostic settings. This dual functionality resonates with the increasing convergence of theranostics in modern medicine.

In summary, (2S)-2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1213654-13-7) represents a multifaceted tool for chemists and pharmacologists. Its structural features, combined with evolving synthetic methodologies, position it at the forefront of drug development and chemical biology. As research continues to uncover new applications, this compound will likely remain a subject of intense study and innovation.